Cas no 2227905-49-7 ((1R)-3-amino-1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol)

• Product Name: (1R)-3-amino-1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol
• CAS No: 2227905-49-7
• MF: C₈H₁₁ClF₃N₃O
• MW: 257.640650987625
• CID: 5873421
• PubChem ID: 165685977
• Update Time: 2025-10-29

(1R)-3-amino-1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol
• (1R)-3-amino-1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-1-ol
• EN300-1960322
• 2227905-49-7

• Inchi： 1S/C8H11ClF3N3O/c1-15-7(9)5(4(16)2-3-13)6(14-15)8(10,11)12/h4,16H,2-3,13H2,1H3/t4-/m1/s1
• InChI Key： MDHJGVMNRKORRG-SCSAIBSYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C)[C@@H](CCN)O

Computed Properties

• Exact Mass: 257.0542742g/mol
• Monoisotopic Mass: 257.0542742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.1Ų

Additional information on (1R)-3-amino-1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol

Comprehensive Guide to (1R)-3-amino-1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol (CAS No. 2227905-49-7)

The compound (1R)-3-amino-1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol (CAS 2227905-49-7) represents an important chiral intermediate in modern pharmaceutical chemistry. This optically active pyrazole derivative has gained significant attention in drug discovery due to its unique structural features combining a trifluoromethyl group, chloro substituent, and amino alcohol functionality in a single molecular framework.

With the growing demand for enantiomerically pure pharmaceuticals, this compound serves as a valuable building block for the synthesis of biologically active molecules. The presence of both hydrogen bond donor (amino group) and hydrogen bond acceptor (hydroxyl group) sites makes it particularly useful in medicinal chemistry applications. Researchers are increasingly exploring its potential in developing targeted therapies and precision medicines, especially in neurological and metabolic disorder treatments.

The chiral center at the 1-position of the propanol moiety contributes to the compound's stereospecific interactions with biological targets. Recent studies highlight its utility in creating allosteric modulators for various receptor systems. The trifluoromethyl group enhances metabolic stability and membrane permeability - two critical factors in drug development that researchers frequently search for when designing new therapeutic agents.

From a synthetic chemistry perspective, 2227905-49-7 offers multiple sites for further functionalization. The amino group can undergo acylation or sulfonylation reactions, while the hydroxyl group can be converted to various esters or ethers. These transformations are commonly discussed in organic chemistry forums and research publications, making this compound a subject of ongoing investigation in academic and industrial laboratories.

The stability profile of (1R)-3-amino-1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol makes it suitable for various formulation approaches. Its physicochemical properties (moderate solubility in polar organic solvents, stability at room temperature) have been characterized in multiple studies, addressing common queries from pharmaceutical formulation scientists.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes to this valuable intermediate. The development of catalytic asymmetric methods for its production aligns with current trends in environmentally friendly pharmaceutical manufacturing. This aspect particularly resonates with industry professionals searching for green chemistry solutions in API synthesis.

The analytical characterization of CAS 2227905-49-7 typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the enantiomeric purity and structural integrity of the material, which are critical quality attributes for pharmaceutical applications. Analytical data sheets for this compound are frequently requested by quality control laboratories.

Market analysts note increasing demand for this specialty chemical, particularly from contract research organizations and academic institutions engaged in drug discovery programs. The compound's versatility as a molecular scaffold makes it valuable for combinatorial chemistry approaches and library synthesis in early-stage drug development.

From a regulatory perspective, proper handling and storage of (1R)-3-amino-1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol follow standard laboratory safety protocols. Material safety data sheets provide comprehensive guidance on personal protective equipment and emergency procedures, addressing common workplace safety concerns in chemical laboratories.

The future applications of this compound may expand into agrochemical research and material science, given the demonstrated bioactivity of similar pyrazole derivatives. Its structural features are being examined for potential use in developing novel crop protection agents and functional materials, areas that are currently receiving significant research funding worldwide.

For synthetic chemists working with 2227905-49-7, recent literature highlights improved purification methods and alternative synthetic pathways that enhance yield and purity. These methodological advances respond to the practical challenges frequently encountered in working with complex heterocyclic compounds containing multiple functional groups.

In summary, (1R)-3-amino-1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol represents a sophisticated chemical tool with broad potential in life sciences research. Its unique combination of structural elements continues to inspire innovative applications across multiple scientific disciplines, making it a compound of enduring interest to researchers and industry professionals alike.